![molecular formula C23H27FN2O5 B3949786 1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate](/img/structure/B3949786.png)
1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate
Overview
Description
1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate is a chemical compound that belongs to the class of piperidine derivatives. It is commonly referred to as a designer drug due to its psychoactive properties. This compound has gained attention among researchers due to its potential use in scientific research applications.
Mechanism of Action
The mechanism of action of 1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). This compound has been found to increase the levels of serotonin and dopamine in the brain, which may contribute to its psychoactive properties.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to increase the levels of serotonin and dopamine in the brain, which may contribute to its psychoactive properties. It has also been found to have analgesic properties and may be effective in the treatment of pain. Additionally, this compound has been found to have potential use in the treatment of cancer.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate in lab experiments include its psychoactive properties, which can be used in the study of neurological disorders such as depression, anxiety, and addiction. It also has potential use in the study of pain management and as a potential treatment for cancer. However, the limitations of using this compound in lab experiments include its potential toxicity and the lack of understanding of its mechanism of action.
Future Directions
There are several future directions for the study of 1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate. One direction is the study of its potential use in the treatment of neurological disorders such as depression, anxiety, and addiction. Another direction is the study of its potential use in pain management and as a potential treatment for cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.
Scientific Research Applications
1-(4-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate has gained attention among researchers due to its potential use in scientific research applications. This compound has been found to have psychoactive properties that can be used in the study of neurological disorders such as depression, anxiety, and addiction. It has also been found to have potential use in the study of pain management and as a potential treatment for cancer.
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-N-(2-phenylethyl)piperidine-4-carboxamide;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O.C2H2O4/c22-20-8-6-18(7-9-20)16-24-14-11-19(12-15-24)21(25)23-13-10-17-4-2-1-3-5-17;3-1(4)2(5)6/h1-9,19H,10-16H2,(H,23,25);(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPZSZDRSKFEFBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCC2=CC=CC=C2)CC3=CC=C(C=C3)F.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27FN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.